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Compound of Interest

Compound Name: 2-Acetyl-5-methylfuran

Cat. No.: B071968

This document provides comprehensive guidance on the proper disposal procedures for 2-
Acetyl-5-methylfuran, tailored for laboratory and research professionals. Adherence to these
protocols is critical for ensuring personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is imperative to be familiar with the inherent
hazards of 2-Acetyl-5-methylfuran. This compound is classified as harmful if swallowed and is
a combustible liquid[1][2].

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 2-Acetyl-5-methylfuran. This includes:

e Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves.
o Body Protection: A lab coat or other protective clothing to prevent skin contact.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Acetyl-5-methylfuran, essential for
safe handling and storage:
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Property Value

CAS Number 1193-79-9

Molecular Formula C7HsO2

Molecular Weight 124.14 g/mol [3]

Appearance Light yellow to brown clear liquid
Density 1.066 g/mL at 25 °C[1]

Boiling Point 100-101 °C at 25 mmHg[1]
Flash Point 80 °C (176 °F) - closed cup[1]
Hazard Class Acute Toxicity 4 (Oral)[1]
Storage Class 10 - Combustible liquids[1]

Step-by-Step Disposal Protocol

The disposal of 2-Acetyl-5-methylfuran must be conducted in a manner that minimizes
environmental release and adheres to regulatory requirements.

Step 1: Waste Identification and Segregation

o Clearly label all waste containers containing 2-Acetyl-5-methylfuran with its name and
associated hazards.

e Do not mix 2-Acetyl-5-methylfuran waste with incompatible materials, such as strong
oxidizing agents or strong bases[4].

Step 2: Spill Management In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Ensure the area is well-ventilated. For large spills, evacuate non-
essential personnel.

o Eliminate Ignition Sources: Remove all open flames, sparks, and hot surfaces from the
immediate vicinity[4][5].
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» Containment: Use an inert absorbent material such as sand, silica gel, or a universal binder
to soak up the spill[4].

o Collection: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal[4].

o Decontamination: Clean the spill area thoroughly with soap and water.
Step 3: Final Disposal

o Approved Waste Disposal Facility: The final disposal of 2-Acetyl-5-methylfuran waste must
be carried out by an approved and licensed waste disposal company[2][4][5].

o Regulatory Compliance: All disposal activities must comply with local, regional, and national
hazardous waste regulations[6].

o Prohibited Disposal Methods:

o DO NOT dispose of 2-Acetyl-5-methylfuran down the drain or into the sanitary sewer
system[4][6].

o DO NOT allow the material to contaminate ground or surface water[4].

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 2-
Acetyl-5-methylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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